N-[(2-carbamoylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide

• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[(2-carbamoylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H13N3O3S/c18-15(21)11-6-2-3-7-12(11)19-17(24)20-16(22)14-9-10-5-1-4-8-13(10)23-14/h1-9H,(H2,18,21)(H2,19,20,22,24)
• InChI Key: FVBBOMFLUOYWJX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC(=S)NC3=CC=CC=C3C(=O)N

Description

N-[(2-carbamoylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide, commonly known as CBTF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various domains. CBTF is a benzofuran derivative that possesses a carbamothioyl group and a carbamoylphenyl group, making it a unique chemical entity.

Scientific Research Applications

CBTF has been extensively studied for its potential applications in various domains, including medicinal chemistry, pharmacology, and biochemistry. CBTF has been reported to possess anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for drug development. CBTF has also been studied for its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

CBTF exerts its biological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. CBTF also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which leads to the upregulation of antioxidant enzymes and the reduction of oxidative stress.
Biochemical and Physiological Effects:
CBTF has been reported to exhibit anti-inflammatory, anti-tumor, and anti-oxidant effects in various in vitro and in vivo models. CBTF has been shown to reduce the production of inflammatory mediators such as prostaglandins, cytokines, and chemokines. CBTF has also been shown to induce apoptosis in cancer cells and to reduce oxidative stress in various models.

Advantages and Limitations for Lab Experiments

CBTF has several advantages for lab experiments, including its relatively simple synthesis method, its stability, and its potential applications in various domains. However, CBTF also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

CBTF has several potential future directions, including its further development as a drug candidate for the treatment of various diseases, its use as a tool compound for the study of COX-2 and Nrf2 pathways, and its potential applications in the field of material science. Further studies are needed to fully explore the potential of CBTF in these domains.

Synthesis Methods

The synthesis of CBTF involves the reaction of 2-aminobenzamide with thiocarbonyldiimidazole followed by the reaction of the resulting intermediate with 2-carbamoylphenyl isocyanate. The final product is obtained by the reaction of the intermediate with 2-hydroxybenzoyl chloride. The yield of the synthesis process is approximately 65%.